(E)-3-(but-2-enamido)-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-[[(E)-but-2-enoyl]amino]-N-(2,5-dimethoxyphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H20N2O5/c1-4-7-18(24)23-19-14-8-5-6-9-16(14)28-20(19)21(25)22-15-12-13(26-2)10-11-17(15)27-3/h4-12H,1-3H3,(H,22,25)(H,23,24)/b7-4+
• InChI Key: RKBCRPQCIPFUOK-QPJJXVBHSA-N
• Canonical SMILES: CC=CC(=O)NC1=C(OC2=CC=CC=C21)C(=O)NC3=C(C=CC(=C3)OC)OC
• Isomeric SMILES: C/C=C/C(=O)NC1=C(OC2=CC=CC=C21)C(=O)NC3=C(C=CC(=C3)OC)OC
• Molecular Formula: C21H20N2O5
• Molecular Weight: 380.4 g/mol

Description

(E)-3-(but-2-enamido)-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide is a chemical compound with potential therapeutic effects. It belongs to the class of benzofuran derivatives and has gained significant attention in recent years due to its unique chemical structure and potential therapeutic applications.

Scientific Research Applications

Synthesis and Material Applications

One study delves into the synthesis and properties of ortho-linked polyamides, which have applications in creating materials with high thermal stability and solubility in polar solvents. These materials show potential for use in high-performance films due to their transparent, flexible, and tough nature (Hsiao, Yang, & Chen, 2000).

Medicinal Chemistry and Biological Evaluation

In the realm of medicinal chemistry, benzofuran derivatives have been synthesized for their potential anti-inflammatory and analgesic properties. A particular study synthesized novel compounds derived from visnaginone and khellinone, demonstrating significant COX-2 inhibitory, analgesic, and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Another study focused on benzofuran carboxamide derivatives, evaluating them for antimicrobial, anti-inflammatory, and DPPH radical scavenging activities. These derivatives were found to have potential as new bioactive chemical entities (Lavanya, Sribalan, & Padmini, 2017).

Antioxidant Properties

Research into the antioxidant capabilities of benzofuranone compounds revealed their potential as hydrogen-atom-donating antioxidants, comparing favorably with commercial antioxidants like BHT (Zhu, Zhou, Wang, Li, & Jing, 2011).

Advanced Synthesis Techniques

The use of microwave-assisted synthesis has been highlighted in the creation of benzofuran-2-carboxamide derivatives, aiming at anti-inflammatory, analgesic, and antipyretic applications. This method offers a fast, efficient route for synthesizing compounds of medicinal interest (Xie, Kumar, Bodduri, Tarani, Zhao, Miao, Jang, & Shin, 2014).